Cas no 307323-10-0 (N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide)

N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties
Names and Identifiers
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- N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
- (E)-N-(3-ethoxy-4-hydroxybenzylidene)-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
- 1H-Pyrazole-3-carboxylic acid, 5-(2-furanyl)-, 2-[(3-ethoxy-4-hydroxyphenyl)methylene]hydrazide
- Z57329785
- SR-01000108963
- (E)-N'-(3-ethoxy-4-hydroxybenzylidene)-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
- N'-[(E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
- SR-01000108963-1
- SCHEMBL8298432
- AKOS001324864
- N'-[(E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(2-furyl)-1H-pyrazole-5-carbohydrazide
- F1092-1633
- N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
- AB00685576-01
- 307323-10-0
- N-[(E)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]-5-(furan-2-yl)-1H-pyrazole-3-carboxamide
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- Inchi: 1S/C17H16N4O4/c1-2-24-16-8-11(5-6-14(16)22)10-18-21-17(23)13-9-12(19-20-13)15-4-3-7-25-15/h3-10,22H,2H2,1H3,(H,19,20)(H,21,23)
- InChI Key: KEAUPEMETBQEAY-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=CO2)=CC(C(NN=CC2=CC=C(O)C(OCC)=C2)=O)=N1
Computed Properties
- Exact Mass: 340.11715500g/mol
- Monoisotopic Mass: 340.11715500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- pka: 8.78±0.35(Predicted)
N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1092-1633-5μmol |
N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide |
307323-10-0 | 90%+ | 5μmol |
$63.0 | 2023-08-13 | |
Life Chemicals | F1092-1633-2μmol |
N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide |
307323-10-0 | 90%+ | 2μmol |
$57.0 | 2023-08-13 | |
Life Chemicals | F1092-1633-4mg |
N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide |
307323-10-0 | 90%+ | 4mg |
$66.0 | 2023-08-13 | |
Life Chemicals | F1092-1633-1mg |
N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide |
307323-10-0 | 90%+ | 1mg |
$54.0 | 2023-08-13 | |
Life Chemicals | F1092-1633-20mg |
N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide |
307323-10-0 | 90%+ | 20mg |
$99.0 | 2023-08-13 | |
Life Chemicals | F1092-1633-10μmol |
N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide |
307323-10-0 | 90%+ | 10μmol |
$69.0 | 2023-08-13 | |
Life Chemicals | F1092-1633-2mg |
N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide |
307323-10-0 | 90%+ | 2mg |
$59.0 | 2023-08-13 | |
Life Chemicals | F1092-1633-3mg |
N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide |
307323-10-0 | 90%+ | 3mg |
$63.0 | 2023-08-13 | |
Life Chemicals | F1092-1633-25mg |
N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide |
307323-10-0 | 90%+ | 25mg |
$109.0 | 2023-08-13 | |
Life Chemicals | F1092-1633-30mg |
N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide |
307323-10-0 | 90%+ | 30mg |
$119.0 | 2023-08-13 |
N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide Related Literature
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1. Transition states for cysteine redox processes modeled by DFT and solvent-assisted proton exchange†Craig A. Bayse Org. Biomol. Chem., 2011,9, 4748-4751
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
Additional information on N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
Compound CAS No 307323-10-0: N'-(1E)-(3-Ethoxy-4-Hydroxyphenyl)methylidene-3-(Furan-2-Yl)-1H-Pyrazole-5-Carbohydrazide
The compound CAS No 307323-10-0, known as N'-(1E)-(3-Ethoxy-4-Hydroxyphenyl)methylidene-3-(Furan-2-Yl)-1H-Pyrazole-5-Carbohydrazide, is a highly specialized organic compound with significant potential in the fields of drug discovery and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, as highlighted by recent research studies.
The molecular structure of this compound is characterized by the presence of a pyrazole ring, a furan moiety, and a hydroxyphenyl group. These structural elements contribute to its versatility in interacting with biological systems. The pyrazole ring, a five-membered heterocyclic structure, is known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The furan moiety adds electron-donating properties, enhancing the compound's reactivity and bioavailability.
Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a strong candidate for therapeutic applications. Researchers have explored its potential in treating chronic inflammatory diseases, such as arthritis and neurodegenerative disorders. The hydroxyphenyl group plays a crucial role in these activities by providing hydrophilic properties that facilitate interaction with cellular targets.
In addition to its biological applications, this compound has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The furan moiety contributes to its conjugation ability, enhancing its electronic conductivity and stability under various conditions.
The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. Researchers have optimized the synthesis pathway to achieve high yields and purity levels, ensuring its suitability for both laboratory studies and potential industrial applications.
Furthermore, computational studies have provided insights into the compound's molecular interactions and binding affinities. These studies have revealed that the compound can bind effectively to various protein targets, including enzymes involved in inflammatory pathways. This information has been instrumental in guiding further research into its therapeutic potential.
In conclusion, the compound CAS No 307323-10-0, or N'-(1E)-(3-Ethoxy-4-Hydroxyphenyl)methylidene-3-(Furan-2-Yl)-1H-Pyrazole-5-Carbohydrazide, represents a significant advancement in the field of organic chemistry. Its unique structure, combined with its diverse biological and material properties, positions it as a valuable tool for future research and development across multiple disciplines.
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